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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628

An In-depth Technical Guide to Diisooctyl Sebacate (CAS No. 27214-90-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisooctyl sebacate (DIOS), identified by CAS number 27214-90-0, is a diester of sebacic
acid and isooctyl alcohol. It is a versatile compound with a broad range of applications
stemming from its excellent properties as a plasticizer, emollient, and solvent. This technical
guide provides a comprehensive overview of its chemical and physical properties, synthesis,
applications, and safety data, with a focus on its relevance to research and pharmaceutical
development.

Chemical and Physical Properties

Diisooctyl sebacate is a colorless to light yellow, oily liquid.[1][2] Its key physicochemical
properties are summarized in the tables below, providing essential data for its application in
various formulations.

Table 1: Identification and General Properties
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Property Value Reference(s)
CAS Number 27214-90-0 [31[4]
EC Number 248-333-2 [4]
bis(6-methylheptyl
IUPAC Name ( ] yihepty) [4]
decanedioate
Decanedioic acid, diisooctyl
Synonyms [1][3]
ester; DIOS
Molecular Formula C26H5004 [4]
Molecular Weight 426.68 g/mol [4]
Appearance Colorless to light yellow liquid [11[31[5]

Table 2: Quantitative Physicochemical Data
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Property Value Conditions Reference(s)
Boiling Point 225 °C at 2 mmHg [3]

428 °C (est.) at 760 mmHg [1]

Melting Point -48 °C [5]

Density 0.91-0.917 g/cm3 at 20°C [31[6]

Flash Point 215 °C [3]

Refractive Index 1.450 - 1.455 at 20°C [6]

Viscosity (Kinematic) 21 - 25 mm?/s at 20°C [6]

9.5-13.5 mm?/s at 40°C [6]

Water Solubility

Very low (slightly

soluble)

[2]

Solubility

Soluble in alcohol and
diethyl ether

[2]

Acid Value

< 0.1 mg KOH/g

[6]

Saponification Value

260 - 265 mg KOH/g

[6]

Diester Content

= 98%

[6]

Synthesis of Diisooctyl Sebacate

The primary method for synthesizing diisooctyl sebacate is through the Fischer esterification

of sebacic acid with 2-ethylhexanol (a common isomer of isooctanol) in the presence of a

catalyst.

Experimental Protocol: Catalytic Esterification

The following protocol is a generalized procedure based on common industrial synthesis

methods.[7][8]

Materials:

© 2025 BenchChem. All rights reserved.

3/11 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB8505859_EN.htm
http://www.thegoodscentscompany.com/data/rw1347531.html
https://greenchemindustries.com/entry/232/dioctyl-sebacate-(dos)
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8505859_EN.htm
https://www.eastharbourgroup.com/storage/download-files/diisooctyl-sebacate-bis2-ethylhexyl-sebacate/Diisooctyl-Sebacate-TDS-280-V2_2022-12-19-162211_lkle.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8505859_EN.htm
https://www.eastharbourgroup.com/storage/download-files/diisooctyl-sebacate-bis2-ethylhexyl-sebacate/Diisooctyl-Sebacate-TDS-280-V2_2022-12-19-162211_lkle.pdf
https://www.eastharbourgroup.com/storage/download-files/diisooctyl-sebacate-bis2-ethylhexyl-sebacate/Diisooctyl-Sebacate-TDS-280-V2_2022-12-19-162211_lkle.pdf
https://www.eastharbourgroup.com/storage/download-files/diisooctyl-sebacate-bis2-ethylhexyl-sebacate/Diisooctyl-Sebacate-TDS-280-V2_2022-12-19-162211_lkle.pdf
https://www.foremost-chem.com/showroom/diisooctyl-sebacate-plasticizer-cold-resistant-dos.html
https://www.foremost-chem.com/showroom/diisooctyl-sebacate-plasticizer-cold-resistant-dos.html
https://www.eastharbourgroup.com/storage/download-files/diisooctyl-sebacate-bis2-ethylhexyl-sebacate/Diisooctyl-Sebacate-TDS-280-V2_2022-12-19-162211_lkle.pdf
https://www.eastharbourgroup.com/storage/download-files/diisooctyl-sebacate-bis2-ethylhexyl-sebacate/Diisooctyl-Sebacate-TDS-280-V2_2022-12-19-162211_lkle.pdf
https://www.eastharbourgroup.com/storage/download-files/diisooctyl-sebacate-bis2-ethylhexyl-sebacate/Diisooctyl-Sebacate-TDS-280-V2_2022-12-19-162211_lkle.pdf
https://www.benchchem.com/product/b1670628?utm_src=pdf-body
https://www.benchchem.com/product/b1670628?utm_src=pdf-body
https://patents.google.com/patent/CN104592015A/en
https://eureka.patsnap.com/patent-CN104592015A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Sebacic acid

e 2-Ethylhexanol

o Catalyst (e.g., stannous oxide[7], titanate esters, or acidic ionic liquids[9])
e Inert gas (e.g., Nitrogen)

» Alkaline solution (e.g., lye water) for neutralization

» Activated carbon for purification

Procedure:

o Reaction Setup: A four-neck flask is equipped with a thermometer, a reflux water separator,
and a mechanical stirrer.

e Charging Reactants: Sebacic acid, 2-ethylhexanol, and the catalyst are added to the flask.
 Inert Atmosphere: The system is purged with nitrogen gas to prevent oxidation.

 Esterification: The mixture is heated to a temperature range of 200-230°C to initiate the
esterification reaction. Water produced during the reaction is continuously removed via the
reflux separator. The reaction progress is monitored until the desired acid number is
reached.[7][8]

e Cooling: Once the reaction is complete, the mixture is cooled to approximately 90°C.

» Neutralization and Washing: An alkaline solution is added to neutralize any remaining acidic
catalyst and unreacted sebacic acid. This is followed by water washing and separation of the
agueous layer.[7]

 Purification: The crude dioctyl sebacate is subjected to vacuum distillation to remove excess
alcohol.[7]

» Decolorization: Activated carbon is added to the product for adsorption of colored impurities,
followed by filtration to yield the final purified diisooctyl sebacate.[7]
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Synthesis Workflow
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Caption: Experimental workflow for the synthesis of Diisooctyl Sebacate.

Applications

DIOS's unique properties make it a valuable component in a multitude of applications, from
industrial plastics to high-end cosmetics and potentially pharmaceuticals.

Industrial Applications

o Plasticizer: DIOS is an excellent low-temperature resistant plasticizer, particularly for
polyvinyl chloride (PVC), nitrocellulose, and synthetic rubbers.[2][3][10] It imparts flexibility
and durability, making it suitable for cold-resistant wire and cable sheathing, films, and
artificial leather.[10]

e Lubricants: It serves as a base oil for biomass-based lubricants and can be used in
lubricants for jet engines due to its high-temperature resistance and biodegradability.[3][10]

Applications in Pharmaceutical and Personal Care

o Cosmetics: In cosmetics and personal care products, DIOS functions as a non-oily emollient
and solvent.[11] It provides a silky feel, improves spreadability in lotions and creams, and
can be used as a pigment wetter and dispersant.[12]

e Drug Delivery: Its low toxicity and solvent properties suggest its use as an excipient in drug
delivery systems to enhance the solubility of active pharmaceutical ingredients (APISs).[5] It is
also used in the manufacturing of medical devices where flexibility and safety are required.
[11]

e Food Contact Materials: DIOS is compliant with FDA regulations for use in food contact
materials, highlighting its safety profile for applications such as food packaging.[13]

Logical Relationship of Properties and Applications

The utility of DIOS is a direct consequence of its physical and chemical properties.
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Core Properties Applications
Good Solvency & Cosmetics & Personal Care
Emollient Feel (Emollient, Solvent)

Low Toxicity & Pharmaceutical Excipient
Biocompatibility (Solubility Enhancement)

Excellent Low-Temp. Plasticizer
Flexibility (e.g., PVC, Medical Devices)

High Thermal Stability Specialty Lubricants
& Low Volatility (e.g., Jet Engine Qils)

Click to download full resolution via product page

Caption: Relationship between DIOS properties and its primary applications.

Safety and Toxicology

Diisooctyl sebacate and its close analogue, dioctyl sebacate (DOS), are characterized by very
low acute toxicity.

Table 3: Toxicological Data for Sebacate Esters
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Test Species Route Value Reference(s)
LDso (DOS) Rat Oral >4,560 mg/kg [14]
LDso (DOS) Mouse Oral >2,000 mg/kg [14]
LDso (DBS)* Rat Oral ~24,000 mg/kg [15]
Dermal Toxicity ) ) LDso >10,000
Guinea Pig Dermal [14]
(DOS) mg/kg
Gene Mutation - - Not mutagenic [15]

GHS

Classification

Not classified as

hazardous

[4]

*Dibutyl Sebacate (DBS), a structurally similar compound.

General Safety:

DIOS is not considered acutely toxic following single oral exposures.[14]

« Itis not classified as a skin or eye irritant under GHS, though direct contact should be

avoided.[4]

e Itis incompatible with strong oxidizing agents.[16]

o Standard personal protective equipment (gloves, safety glasses) should be worn when

handling the substance.

Analytical Methods

The identification and quantification of diisooctyl sebacate are typically performed using

standard analytical techniques in organic chemistry.

o Chromatography: Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the

primary method for separation and identification.[17]

e Spectroscopy:
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o Infrared (IR) Spectroscopy: Used to confirm the presence of characteristic functional
groups (e.g., ester C=0 stretch).[10]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR are used for
detailed structural elucidation.[10]

o Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern.[10]

Conclusion

Diisooctyl sebacate (CAS 27214-90-0) is a high-performance, low-toxicity compound with
significant utility across multiple industries. For researchers and drug development
professionals, its excellent safety profile, compatibility with various polymers, and solvent
properties make it a compelling candidate for use as a plasticizer in medical devices and as an
excipient in pharmaceutical formulations to improve drug solubility and delivery. Further
research into its specific interactions with active pharmaceutical ingredients and its
performance in advanced drug delivery systems is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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